Cas no 399-52-0 (5-Fluoroindole)

5-Fluoroindole is a fluorinated derivative of indole, characterized by the substitution of a fluorine atom at the 5-position of the indole ring. This modification enhances its utility as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the fluorine atom imparts unique electronic and steric properties, improving reactivity and selectivity in cross-coupling reactions, electrophilic substitutions, and other transformations. Its stable crystalline form ensures ease of handling and storage. 5-Fluoroindole is widely employed in the development of bioactive compounds, including drug candidates and specialty chemicals, owing to its ability to modulate metabolic stability and binding affinity.
5-Fluoroindole structure
5-Fluoroindole structure
Product Name:5-Fluoroindole
CAS No:399-52-0
MF:C8H6FN
MW:135.138345241547
MDL:MFCD00005671
CID:37231
PubChem ID:24870683
Update Time:2025-06-14

5-Fluoroindole Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoroindole
    • 5-Fluoro-1H-indole
    • 1H-Indole, 5-fluoro-
    • NSC 88613
    • 5-FLUORO-3-METHYLINDOLE
    • 5-FLUOROINDOLE(5FI)
    • 5- Fluoroindole,5-Fluoro-1H-indole
    • 5-Fluoroindole, 98% 1GR
    • 5-Fluoroindole 98%
    • Indole, 5-fluoro-
    • NSC-88613
    • HY-40156
    • Z1160902020
    • 5-fluoroindol
    • 5-Fluoro-1H-indole #
    • AB00483
    • MFCD00005671
    • NSC88613
    • 5-Fluoroindole, purum, >=97.0% (GC)
    • CHEBI:72818
    • SY003931
    • F0369
    • F-4525
    • ZL8W3FGT5K
    • AC-2259
    • InChI=1/C8H6FN/c9-7-1-2-8-6(5-7)3-4-10-8/h1-5,10
    • BIDD:GT0536
    • NS00043687
    • CS-D0680
    • EINECS 206-917-4
    • 1-(3-nitro-phenyl)-piperazinedihydrochloride
    • 3fuf
    • CHEMBL555457
    • 5-fluoro-indole
    • A22152
    • 5-fluoro-indol
    • 5-Fluoroindole, 98%
    • DTXSID10192940
    • 5-Fluoro-1H-indole;Indole, 5-fluoro-
    • AS-12602
    • 5-Fluoro indole
    • F-4520
    • 399-52-0
    • BCP09868
    • AKOS004117075
    • FT-0620421
    • BDBM50294170
    • EN300-73560
    • Q27140165
    • 14O
    • SCHEMBL228554
    • UNII-ZL8W3FGT5K
    • AM972
    • 5-Fluoro-1H-indole; 5-fluoroindole; NSC 88613;
    • DB-031761
    • 206-917-4
    • DTXCID50115431
    • FF07775
    • MDL: MFCD00005671
    • Inchi: 1S/C8H6FN/c9-7-1-2-8-6(5-7)3-4-10-8/h1-5,10H
    • InChI Key: ODFFPRGJZRXNHZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C=CN2
    • BRN: 112350

Computed Properties

  • Exact Mass: 135.04800
  • Monoisotopic Mass: 135.048427
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 15.8

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.1203 (estimate)
  • Melting Point: 44.0 to 49.0 deg-C
  • Boiling Point: 120°C/1mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: 1.646?
  • PSA: 15.79000
  • LogP: 2.30700
  • Solubility: Not available

5-Fluoroindole Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S36
  • HazardClass:IRRITANT
  • Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
  • Risk Phrases:R36/37/38

5-Fluoroindole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Fluoroindole Pricemore >>

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5-Fluoroindole Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:399-52-0)5-Fluoroindole
Order Number:sfd16917
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:399-52-0)5-Fluoroindole
Order Number:LE7346;LE2062
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
Price ($):discuss personally
Email:18501500038@163.com

5-Fluoroindole Related Literature

Additional information on 5-Fluoroindole

Comprehensive Guide to 5-Fluoroindole (CAS No. 399-52-0): Properties, Applications, and Research Insights

5-Fluoroindole (CAS No. 399-52-0) is a fluorinated derivative of indole, a heterocyclic aromatic compound widely studied in organic chemistry and pharmaceutical research. This compound features a fluorine atom at the 5-position of the indole ring, which significantly influences its chemical reactivity and biological activity. Researchers and industries value 5-Fluoroindole for its versatility as a building block in synthesizing more complex molecules, particularly in drug discovery and agrochemical development.

The unique properties of 5-Fluoroindole stem from the electron-withdrawing effect of the fluorine atom, which enhances the compound's stability and reactivity in various chemical reactions. This characteristic makes it a valuable intermediate in the synthesis of fluoroindole-based pharmaceuticals, including potential candidates for treating neurological disorders and metabolic diseases. Recent studies have also explored its role in developing fluorescent probes for bioimaging, leveraging its inherent photophysical properties.

In the context of current research trends, 5-Fluoroindole has gained attention due to the growing demand for fluorinated organic compounds in medicinal chemistry. Fluorination is a key strategy in modern drug design, as it often improves pharmacokinetic properties such as metabolic stability and membrane permeability. Searches for terms like "fluorinated indole derivatives" and "5-Fluoroindole synthesis" have surged in scientific databases, reflecting the compound's relevance in cutting-edge research.

From an industrial perspective, 5-Fluoroindole serves as a precursor in the production of specialty chemicals, including ligands for catalysis and functional materials. Its applications extend to the development of advanced materials with tailored electronic properties, meeting the needs of sectors such as organic electronics and sensor technology. The compound's compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further expands its utility in creating diverse molecular architectures.

Environmental and safety considerations are paramount when working with 5-Fluoroindole. While not classified as hazardous under standard regulations, proper handling procedures should be followed to ensure workplace safety. Researchers frequently search for information on "5-Fluoroindole handling precautions" and "storage conditions for fluorinated indoles", emphasizing the importance of responsible chemical management in both academic and industrial settings.

The analytical characterization of 5-Fluoroindole typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are essential for verifying the compound's purity and structure, particularly when used as a reference standard or synthetic intermediate. The availability of high-purity 5-Fluoroindole (CAS No. 399-52-0) from reputable suppliers ensures reliable results in research applications.

Looking ahead, the potential applications of 5-Fluoroindole continue to expand as researchers explore novel synthetic methodologies and biological activities. The compound's relevance in green chemistry initiatives is particularly noteworthy, with studies focusing on eco-friendly fluorination techniques and sustainable production processes. This aligns with broader industry trends toward environmentally conscious chemical manufacturing.

For researchers entering this field, understanding the structure-activity relationships of 5-Fluoroindole derivatives is crucial. The fluorine substitution pattern profoundly affects molecular interactions with biological targets, making it a fascinating subject for structure-based drug design. Recent publications have addressed common queries such as "how does fluorination affect indole reactivity?" and "what are the latest synthetic routes to 5-Fluoroindole?", providing valuable insights for both novice and experienced chemists.

In summary, 5-Fluoroindole (CAS No. 399-52-0) represents a strategically important compound at the intersection of organic synthesis and applied chemistry. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, underscore its significance in contemporary chemical research. As scientific interest in fluorinated compounds grows, 5-Fluoroindole will undoubtedly remain a key player in the development of innovative chemical solutions across multiple disciplines.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:399-52-0)5-Fluoroindole
sfd16917
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:399-52-0)5-Fluoroindole
LE7346;LE2062
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email